(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• SMILES: CC(C)(C)CNCC1=CC=CO1
• InChI: InChI=1S/C10H17NO/c1-10(2,3)8-11-7-9-5-4-6-12-9/h4-6,11H,7-8H2,1-3H3
• InChIKey: DMOBFJDABFTADF-UHFFFAOYSA-N

(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine: Procurement Specifications, CAS 1092302-66-3, and Structural Baseline

(2,2-Dimethylpropyl)(furan-2-ylmethyl)amine (CAS 1092302-66-3) is a secondary amine comprising a furan-2-ylmethyl moiety linked to a bulky 2,2-dimethylpropyl (neopentyl) substituent. It has the molecular formula C₁₀H₁₇NO, a molecular weight of 167.25 g/mol, and is typically supplied at 95% purity for research use . The compound is offered as a versatile small-molecule building block, with its sterically hindered neopentylamine group and heteroaromatic furan ring being the defining structural features that influence its physicochemical profile relative to other alkyl(furan-2-ylmethyl)amine analogs .

Sterically hindered neopentylamine synthon

Furan-2-ylmethyl heterocycle for SAR exploration

Research-grade purity profile

Why (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine Cannot Be Interchanged with Other Alkyl(furan-2-ylmethyl)amines in Structure-Activity Programs

Secondary amines of the furan-2-ylmethyl class are not interchangeable building blocks because even subtle alterations in the N-alkyl substituent can produce measurable shifts in lipophilicity, steric bulk, and hydrogen-bonding capacity that directly impact partitioning behavior and binding interactions . For example, replacing the 2,2-dimethylpropyl (neopentyl) group of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine with a tert-butyl group yields a compound with a higher computed logP (2.56 vs 2.42) and a lower molecular weight (153.2 vs 167.3 g/mol), confirming that the branching topology of the alkyl chain materially influences the physicochemical profile and, by extension, the compound's performance in downstream synthesis or biological screening . Users who substitute generic furan-2-ylmethyl amines without verifying these parameters risk introducing uncontrolled variability in logD, solubility, and target engagement.

Lipophilicity Shift

Tert-butyl analog shows higher logP (2.56 vs 2.42), which may alter partitioning and binding behavior.

Molecular Weight Difference

The neopentyl compound adds +14 Da vs. the tert-butyl isostere, potentially shifting passive permeability and binding kinetics.

Conformational Flexibility

An extra rotatable bond (3 vs 2) introduces greater conformational sampling, which may not reproduce rigid-analog binding modes.

Head-to-Head Physicochemical Differentiation of (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. Its Closest Alkyl Analogs

Lipophilicity (LogP) Comparison of (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

The target compound exhibits a computed logP (XLogP3) of 2.42, compared to 2.56 for the tert-butyl analog N-(tert-butyl)-N-(2-furylmethyl)amine . The ΔlogP of –0.14 indicates that the neopentyl substitution reduces lipophilicity relative to the tert-butyl isostere, which may translate to improved aqueous solubility and a distinct pharmacokinetic profile.

Lipophilicity (LogP)

Data to verify

Target XLogP3 = 2.42
tert-Butyl analog = 2.56
ΔlogP = –0.14

Lower logP may alter aqueous solubility and membrane partitioning context.

Computed XLogP3; identical algorithm.

Evidence Dimension	Computed partition coefficient (logP)
Target Compound Data	XLogP3 = 2.42
Comparator Or Baseline	N-(tert-Butyl)-N-(2-furylmethyl)amine (CAS 115881-56-6), XLogP3 = 2.56
Quantified Difference	ΔlogP = –0.14 (target less lipophilic)
Conditions	XLogP3 algorithm, identical computational methodology

Why This Matters

A logP difference of 0.14 units can alter membrane permeability and solubility, making the target compound a better choice when lower lipophilicity is desired to mitigate off-target binding or improve oral absorption.

Molecular Weight and Heavy Atom Count: (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

The molecular weight of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine is 167.25 g/mol versus 153.22 g/mol for the tert-butyl analog . This +14.0 Da difference arises from the additional methylene group in the neopentyl chain and can influence passive permeability and target binding kinetics.

Molecular Weight

Data to verify

167.25 g/mol
vs. 153.22 g/mol
ΔMW = +14.03 g/mol

Higher MW may shift passive permeability and fragment lead-likeness context.

One additional CH₂ group; same backbone.

Evidence Dimension	Molecular weight
Target Compound Data	MW = 167.25 g/mol
Comparator Or Baseline	N-(tert-Butyl)-N-(2-furylmethyl)amine (CAS 115881-56-6), MW = 153.22 g/mol
Quantified Difference	ΔMW = +14.03 g/mol
Conditions	Identical molecular formula backbone except for one additional CH₂ group

Why This Matters

In fragment-based drug discovery, a 14 Da increase can push a compound closer to the preferred lead-like space (MW ≤ 350), while also providing an additional vector for further functionalization without excessive mass gain.

Rotatable Bonds and Topological Polar Surface Area: (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine vs. N-(tert-Butyl)-N-(2-furylmethyl)amine

Both compounds possess identical topological polar surface area (TPSA = 25.2 Ų) and hydrogen-bond donor/acceptor counts (1 donor, 2 acceptors). However, the target compound has three rotatable bonds versus two for the tert-butyl analog, owing to the linear neopentyl chain . The additional rotatable bond increases conformational flexibility, which can enhance binding adaptability but may incur an entropic penalty upon target engagement.

Rotatable Bonds & TPSA

Data to verify

Rotatable bonds: 3 vs 2
TPSA identical: 25.2 Ų

Increased flexibility may support adaptive binding, but adds entropic cost.

Computed from SMILES; identical HBD/HBA.

Evidence Dimension	Rotatable bond count and TPSA
Target Compound Data	Rotatable bonds = 3, TPSA = 25.2 Ų
Comparator Or Baseline	N-(tert-Butyl)-N-(2-furylmethyl)amine, Rotatable bonds = 2, TPSA = 25.2 Ų
Quantified Difference	ΔRotatable bonds = +1; TPSA identical
Conditions	Computed from SMILES using standard algorithm

Why This Matters

The extra rotatable bond offers a wider conformational sampling space, which may be advantageous when targeting flexible binding pockets but undesirable when rigid, pre-organized ligands are required.

Recommended Application Scenarios for (2,2-Dimethylpropyl)(furan-2-ylmethyl)amine Based on Differential Physicochemical Evidence

Medicinal Chemistry Lead Optimization Requiring Controlled Lipophilicity Reduction

When a lead series based on N-(tert-butyl)-N-(2-furylmethyl)amine shows excessive lipophilicity (logP > 2.5) leading to poor solubility or high metabolic clearance, (2,2-dimethylpropyl)(furan-2-ylmethyl)amine offers a direct replacement that lowers logP by 0.14 units while retaining the core furan-amine scaffold . This modest but quantifiable shift can improve developability without drastically altering the pharmacophore.

Fragment-Based Screening Libraries Seeking Increased Conformational Diversity

The three rotatable bonds of (2,2-dimethylpropyl)(furan-2-ylmethyl)amine provide greater conformational flexibility than the two rotatable bonds in the tert-butyl analog . This makes it a preferred fragment when screening against targets with shallow or adaptive binding sites, where conformational sampling can reveal cryptic pockets not accessible to more rigid analogs.

Synthetic Chemistry Building Block for Sterically Demanding Couplings

The neopentylamine substructure in (2,2-dimethylpropyl)(furan-2-ylmethyl)amine introduces steric hindrance at the nitrogen center that is distinct from the tert-butyl group, potentially directing regioselective N-functionalization or protecting the amine during subsequent synthetic steps. Its commercial availability at 95% purity from multiple vendors facilitates scale-up without custom synthesis .

Application

Selection Property

Validation Focus

Lead optimization, lower lipophilicity

LogP differentiation context

Measured logP shift vs tert-butyl analog

Fragment library, adaptive binding sites

Conformational flexibility profile

Rotatable bond count context

Sterically directed amine coupling

Steric hindrance from neopentyl group

Regioselective functionalization context